2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-[4-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O3/c1-21-13-11(3-2-4-12(13)14(19)20)9-5-7-10(8-6-9)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: XBHMTRSNGOTKMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H11F3O3
• DSSTOX Substance ID: DTXSID80629834
• Molecular Weight: 296.24 g/mol
• CAS RN: 1261441-57-9

Description

2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid (TFMPA) is an organic compound with the molecular formula C13H10F3O3. It is a white crystalline solid that is soluble in organic solvents. TFMPA is a synthetic compound that is used as an intermediate in the synthesis of various pharmaceuticals and as a catalyst for organic reactions. TFMPA has been extensively investigated for its potential applications in medicinal chemistry, organic synthesis, and analytical chemistry.

Scientific Research Applications

2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% has been studied for its potential applications in medicinal chemistry, organic synthesis, and analytical chemistry. In medicinal chemistry, 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% has been used as a starting material for the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. In organic synthesis, 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% has been used as a catalyst for the synthesis of various organic compounds, such as amines and sulfonamides. In analytical chemistry, 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% has been used as a reagent for the determination of various analytes, such as proteins, carbohydrates, and lipids.

Mechanism of Action

2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% is an organic compound that acts as an intermediate in the synthesis of various pharmaceuticals and as a catalyst for organic reactions. Its mechanism of action is not well understood, but it is believed to be related to its ability to form strong hydrogen bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% are not well understood, but it is believed to be non-toxic and non-irritating. It has been used as an intermediate in the synthesis of various pharmaceuticals and as a catalyst for organic reactions, but its effects on the body are not known.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments include its low cost, high purity, and availability. It is also easy to use and is relatively stable under normal laboratory conditions. The main limitation of using 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% is that it is not very soluble in water and is not very stable in acidic conditions.

Future Directions

The future directions of research on 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% include investigating its potential applications in drug design, organic synthesis, and analytical chemistry. Additionally, further research should be done to better understand the biochemical and physiological effects of 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95%. Finally, more research should be done to develop new methods for synthesizing 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% and to improve its solubility in water and its stability in acidic conditions.

Synthesis Methods

2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95% can be synthesized by the reaction of 4-trifluoromethylphenol and 2-methoxybenzoic acid in aqueous media. The reaction is catalyzed by an acid, such as sulfuric acid, and proceeds in two steps. In the first step, the 4-trifluoromethylphenol is converted to 4-trifluoromethylbenzoic acid by an esterification reaction. In the second step, the 2-methoxybenzoic acid reacts with the 4-trifluoromethylbenzoic acid to form 2-Methoxy-3-(4-trifluoromethylphenyl)benzoic acid, 95%.